Cas no 67370-33-6 (1H-Benzimidazole, 2-(4-ethoxyphenyl)-)

1H-Benzimidazole, 2-(4-ethoxyphenyl)- structure
67370-33-6 structure
Product Name:1H-Benzimidazole, 2-(4-ethoxyphenyl)-
CAS No:67370-33-6
MF:C15H14N2O
MW:238.284463405609
CID:394934
PubChem ID:12124230
Update Time:2025-04-19

1H-Benzimidazole, 2-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-(4-ethoxyphenyl)-
    • 2-(4-ethoxyphenyl)-1H-benzimidazole
    • Oprea1_294601
    • SCHEMBL22452317
    • 67370-33-6
    • DTXSID60478044
    • AKOS003029181
    • Inchi: 1S/C15H14N2O/c1-2-18-12-9-7-11(8-10-12)15-16-13-5-3-4-6-14(13)17-15/h3-10H,2H2,1H3,(H,16,17)
    • InChI Key: SQFPPQMOGHWXLU-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 238.110613074g/mol
  • Monoisotopic Mass: 238.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.9Ų
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